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Compound of Interest

2-(Methylcarbamoyl)isonicotinic
Compound Name: d
aci

Cat. No.: B1429770

CAS Number: 1279208-48-8
Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 2-(Methylcarbamoyl)isonicotinic acid is limited.
This guide provides a summary of available data and presents a theoretical framework for its
synthesis and potential biological activity based on related compounds.

Introduction

2-(Methylcarbamoyl)isonicotinic acid is a derivative of isonicotinic acid, a pyridine carboxylic
acid.[1] While specific research on this compound is not widely published, its structural
similarity to known pharmacologically active molecules, particularly in the field of
antimycobacterial research, suggests its potential as a compound of interest for further
investigation. This document aims to consolidate the known properties of 2-
(Methylcarbamoyl)isonicotinic acid and to provide a theoretical basis for its synthesis and
potential mechanism of action.

Chemical and Physical Properties

The fundamental properties of 2-(Methylcarbamoyl)isonicotinic acid have been compiled
from various chemical databases. A summary of these properties is presented below.
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Property Value Source(s)

CAS Number 1279208-48-8 [2]13114]

2-(methylcarbamoyl)pyridine-4-
IUPAC Name ( y ) YOPy [2]
carboxylic acid

2.
Synonyms (methylcarbamoyl)isonicotinic [2]
acid
Molecular Formula C8H8N203 [2]
Molecular Weight 180.16 g/mol [2][3]
Purity Typically available at 295% [315]

Theoretical Synthesis Protocol

A detailed experimental protocol for the synthesis of 2-(Methylcarbamoyl)isonicotinic acid is
not readily available in the published literature. However, a plausible synthetic route can be
proposed based on established organic chemistry principles for the derivatization of isonicotinic
acid. A potential two-step process could involve the selective amidation of a diester precursor.

Proposed Experimental Workflow:

« Esterification: Protection of the carboxylic acid groups of a suitable starting material, such as
pyridine-2,4-dicarboxylic acid, to form a diester. This would prevent unwanted side reactions
in the subsequent amidation step.

o Selective Amidation: Reaction of the diester with methylamine. The ester at the 2-position is
generally more reactive towards nucleophilic attack than the ester at the 4-position, which
could allow for selective amidation.

e Hydrolysis: Saponification of the remaining ester group to yield the final product, 2-
(Methylcarbamoyl)isonicotinic acid.

Below is a Graphviz diagram illustrating this theoretical workflow.
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Caption: Theoretical synthesis workflow for 2-(Methylcarbamoyl)isonicotinic acid.

Potential Biological Activity and Signaling Pathway

The isonicotinic acid scaffold is a core component of Isoniazid, a first-line medication for the
treatment of tuberculosis.[6][7] Isoniazid is a prodrug that, once activated by the mycobacterial
enzyme catalase-peroxidase (KatG), inhibits the synthesis of mycolic acids, which are essential
components of the mycobacterial cell wall.[7][8][9][10]
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Given the structural relationship, it is plausible that 2-(Methylcarbamoyl)isonicotinic acid or
its derivatives could exhibit antimycobacterial activity. The mechanism of action might be
similar to that of Isoniazid, involving the inhibition of the enoyl-acyl carrier protein reductase
(InhA), a key enzyme in the mycolic acid biosynthesis pathway.[9][10][11]

The diagram below illustrates the established signaling pathway for Isoniazid's mechanism of
action. While the involvement of 2-(Methylcarbamoyl)isonicotinic acid is hypothetical, this
pathway provides a logical starting point for investigating its potential biological function.
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Caption: Isoniazid's mechanism of action via inhibition of mycolic acid synthesis.
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Future Directions

The information presented in this guide highlights 2-(Methylcarbamoyl)isonicotinic acid as a
compound for which foundational research is still needed. Key areas for future investigation
would include:

Development and optimization of a reliable synthetic protocol.

 In vitro screening for biological activity, particularly against Mycobacterium tuberculosis and
other pathogenic bacteria.

¢ Mechanism of action studies to determine if the compound interacts with targets in the
mycolic acid synthesis pathway or other relevant biological pathways.

o Structure-activity relationship (SAR) studies of related derivatives to explore and optimize
any identified biological activity.

In conclusion, while detailed experimental data for 2-(Methylcarbamoyl)isonicotinic acid is
scarce, its chemical structure suggests that it is a worthwhile candidate for further research and
development, particularly within the domain of infectious diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Methylcarbamoyl)isonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429770#2-methylcarbamoyl-isonicotinic-acid-cas-
number-1279208-48-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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